3,7-dimethyl-1-(naphthalen-1-ylmethyl)-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3,7-dimethyl-1-(naphthalen-1-ylmethyl)-8-(3,4,5-trimethylpyrazol-1-yl)purine-2,6-dione
• InChI: InChI=1S/C24H24N6O2/c1-14-15(2)26-30(16(14)3)23-25-21-20(27(23)4)22(31)29(24(32)28(21)5)13-18-11-8-10-17-9-6-7-12-19(17)18/h6-12H,13H2,1-5H3
• InChI Key: FFUVTOCWTQCVKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NC3=C(N2C)C(=O)N(C(=O)N3C)CC4=CC=CC5=CC=CC=C54)C
• Molecular Formula: C24H24N6O2
• Molecular Weight: 428.5 g/mol

Description

3,7-dimethyl-1-(naphthalen-1-ylmethyl)-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H24N6O2 and its molecular weight is 428.496. The purity is usually 95%.
BenchChem offers high-quality 3,7-dimethyl-1-(naphthalen-1-ylmethyl)-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,7-dimethyl-1-(naphthalen-1-ylmethyl)-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorescent Chemical Probes for Biological Applications

Research on naphthoquinone derivatives, such as 2-(dimethylamino)-3-(5-(pyridin-2-yl)-1H-tetrazol-1-yl)naphthalene-1,4-dione, showcases the utility of such compounds as fluorescent probes. These molecules exhibit selective and sensitive detection capabilities for metal ions like Zn2+, suggesting potential for imaging applications in living cells. This aligns with broader scientific efforts to develop chemical tools for biological and medical research, underscoring the importance of precise molecular engineering for specific functionalities (Balakrishna et al., 2018).

Anticancer and Antimicrobial Activity

Derivatives of benzo[b][1,6]naphthyridines, structurally related to the query compound, have demonstrated potent cytotoxic activities against various cancer cell lines. These findings highlight the potential of naphthalene-based compounds in developing new anticancer agents. Such studies are crucial for understanding the structure-activity relationships that govern the biological effects of these molecules, paving the way for novel therapeutic strategies (Deady et al., 2003).

Material Science and Sensor Development

Investigations into the physicochemical properties of compounds like 4-[(2-Hydroxy-naphthalen-1-ylmethylene)-amino]-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one (HDDP) have revealed their applications as fluorescent chemosensors. These studies offer insights into how molecular modifications can enhance sensitivity and selectivity towards specific ions, such as Al3+. The ability to tailor the electronic properties of such compounds for specific sensing applications demonstrates the intersection of organic synthesis and material science, contributing to the development of advanced diagnostic and analytical tools (Asiri et al., 2018).

Synthetic Chemistry and Methodology Development

Synthetic pathways for creating complex naphthalene derivatives underscore the advancements in organic chemistry methodologies. For instance, the creation of intricate molecules through steps like cyclisation and dehydrogenation reflects the ongoing evolution of synthetic strategies. These methodologies not only expand the chemical space accessible for research but also facilitate the exploration of novel pharmacophores and material components (Naito et al., 1986).